N-(1H-indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine
Overview
Description
KY-04031 is a p21-activated kinase 4 (PAK4) inhibitor.
Scientific Research Applications
Anti-Cancer Drug Targeting
This compound, identified as KY-04031, has been discovered as a novel inhibitor of p21-activated kinase 4 (PAK4), a significant target in cancer treatment. The study demonstrates how both indole and indazole parts of KY-04031 interact with PAK4, mimicking the ATP substrate. Although less effective than pyrroloaminopyrazoles, its unique molecular features suggest potential in designing new PAK4 inhibitors (Ryu et al., 2014).
Cytotoxic Activity Against Cancer Cells
Research involving the synthesis of novel heterocyclic compounds, including benzoxazoles and benzimidazoles, shows potential cytotoxic activity against human cancer cell lines. Some compounds demonstrated potent cytotoxicity, suggesting the potential of these compounds in cancer research (Arulmurugan & Kavitha, 2013).
Antitubercular Agents
A series of compounds have been designed and synthesized for potential use as antitubercular agents. Among these, certain derivatives showed promising in vitro activity against Mycobacterium tuberculosis, indicating their potential as leads in the design and development of new antitubercular drugs (Sharma et al., 2019).
Antimicrobial Activity
Synthesis of new fused 1,2,4-triazines demonstrated antimicrobial activity. The compounds were tested against a range of microbial strains, revealing promising results that could contribute to the development of new antimicrobial agents (Ali et al., 2016).
Monoamine Oxidase Inhibition
Indazole- and indole-carboxamides, closely related to the compound , have been identified as potent, selective inhibitors of monoamine oxidase B (MAO-B). These findings have implications for treating disorders related to the central nervous system (Tzvetkov et al., 2014).
Analytical Chemistry in Drug Synthesis
The compound was characterized during the synthesis of psychoactive tryptamines, highlighting its potential in analytical chemistry and drug development processes (Brandt et al., 2004).
properties
IUPAC Name |
2-N-(1H-indazol-5-yl)-4-N-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N8O/c1-30-21-27-19(22-9-8-13-11-23-18-5-3-2-4-16(13)18)26-20(28-21)25-15-6-7-17-14(10-15)12-24-29-17/h2-7,10-12,23H,8-9H2,1H3,(H,24,29)(H2,22,25,26,27,28) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSJQROISOSHTBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)NC2=CC3=C(C=C2)NN=C3)NCCC4=CNC5=CC=CC=C54 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N8O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1H-indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.